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Compound of Interest

Compound Name: 2-Cyano-5-fluoropyridine

Cat. No.: B1312635

Application Notes for Safe Handling of 2-Cyano-5-
fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidelines for the safe handling and use of 2-Cyano-5-
fluoropyridine in a laboratory setting. Adherence to these protocols is crucial to minimize risk
and ensure a safe working environment.

1. Hazard Summary

2-Cyano-5-fluoropyridine is a hazardous chemical that requires careful handling. The primary
hazards are summarized below.

GHS Hazard Classification:[1][2][3]
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4
[31[4]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[1][3]
H315: Causes skin irritation
Skin Corrosion/Irritation 2 o
(as per some classifications)[3]
) H400: Very toxic to aquatic
Aquatic Hazard, Acute 1 )
life[1][5]
Physical and Chemical Properties:
Property Value
CAS Number 327056-62-2[1][2][4]
Molecular Formula C6H3FN2[1][2][6]
Molecular Weight 122.10 g/mol [1][2][6]
Form Solid[1][2]
Melting Point 35-41 °C[1][2]
Flash Point 98.9 °C (210.0 °F)[1][2]

2. Personal Protective Equipment (PPE) Recommendations

The selection of appropriate PPE is critical to prevent exposure. The following table provides
recommendations for various laboratory activities involving 2-Cyano-5-fluoropyridine.
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. EyelFace Hand Body Respiratory
Activity ) . . .
Protection Protection Protection Protection
Weighing and Nitrile or Butyl Not generally
Preparing Chemical safety rubber gloves required if
, . , Laboratory '
Solutions (in a goggles or aface  (double gloving ] handled in a
coal
chemical fume shield[4][7] recommended) certified chemical
hood) [8] fume hood][8]
) Nitrile or Butyl Not generally
Conducting ) ) -
] ) Chemical safety rubber gloves Chemical- required if
Reactions (in a ) ) )
goggles and a (double gloving resistant handled in a

chemical fume
hood)

face shield[7]

recommended)

(8]

laboratory coat[8]

certified chemical
fume hood][8]

Handling Outside

N95 dust mask

Chemical safety Nitrile or Butyl Laboratory may be
of a Fume Hood )
goggles[4] rubber gloves|8] coat[8] appropriate for
(e.g., transport) ]
solids[1][2]
Not generally
) Chemical safety Nitrile or Butyl Laboratory required for
Waste Disposal
goggles[4] rubber gloves|8] coat[8] sealed
containers
Air-purifying
Chemical safety Heavy-duty Chemical- respirator with

Spill Cleanup

goggles and a
face shield[7]

Nitrile or Butyl

rubber gloves

resistant apron

or suit

appropriate
cartridges may

be necessary

Glove Selection and Breakthrough Times:

While specific permeation data for 2-Cyano-5-fluoropyridine is not readily available, data for

the parent compound, Pyridine, can be used as a conservative guide. It is crucial to note that

breakthrough times can be affected by glove thickness, temperature, and the concentration of

the chemical. Always inspect gloves for any signs of degradation before and during use, and

replace them immediately if any compromise is suspected.
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. Breakthrough Time for .
Glove Material o ) Recommendation
Pyridine (minutes)

Not Recommended for direct
or prolonged contact. Suitable

Nitrile Rubber (thin disposable) <1 for incidental splash protection
only, with immediate

replacement.[9]

Excellent for prolonged
Butyl Rubber > 480
contact.

Excellent for prolonged

Neoprene > 480
contact.

Experimental Protocols

Protocol 1: Weighing and Preparation of a Stock Solution of 2-Cyano-5-fluoropyridine

This protocol outlines the procedure for safely weighing the solid compound and preparing a
stock solution.

Materials:

¢ 2-Cyano-5-fluoropyridine

e Appropriate solvent

e Analytical balance

e Spatula

¢ Weighing paper or boat

o Volumetric flask with a stopper
» Beaker

e Magnetic stir bar and stir plate (optional)
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o Appropriate PPE (see table above)
Procedure:
e Preparation:
o Ensure a certified chemical fume hood is operational.
o Don the appropriate PPE, including double gloves.
o Designate a specific area within the fume hood for handling the solid.
o Place all necessary equipment into the fume hood.
e Weighing the Solid (Tare Method):[5][10]
o Pre-weigh a clean, dry vial or container with a lid on the analytical balance.

o Inside the fume hood, carefully transfer the desired amount of 2-Cyano-5-fluoropyridine
into the pre-weighed container using a clean spatula.

o Securely close the container.
o Remove the closed container from the fume hood and weigh it on the analytical balance.

o If adjustments to the mass are needed, return the closed container to the fume hood
before opening it to add or remove the solid.

e Preparing the Solution:

[e]

Inside the fume hood, place the volumetric flask in a secondary container (e.g., a beaker).

o

Carefully add the weighed 2-Cyano-5-fluoropyridine to the volumetric flask.

[¢]

Add a portion of the desired solvent to the flask, ensuring not to fill to the mark.

o

Stopper the flask and gently swirl to dissolve the solid. A magnetic stir bar and stir plate
can be used for this purpose.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://kopplab.faculty.ucdavis.edu/wp-content/uploads/sites/398/2017/02/AcutelyToxic_SolidsLiquids_SOP-1.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Highly%20Acutely%20Toxic%20Materials.pdf
https://www.benchchem.com/product/b1312635?utm_src=pdf-body
https://www.benchchem.com/product/b1312635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Once the solid is completely dissolved, add the solvent to the calibration mark on the neck
of the flask.

o Stopper the flask and invert it several times to ensure a homogenous solution.

o Cleanup:

o All disposable materials that came into contact with the chemical (e.g., weighing paper,
gloves) must be disposed of as hazardous waste.

o Decontaminate the work surface in the fume hood with an appropriate solvent.
Protocol 2: General Handling and Reaction Setup

This protocol provides general guidelines for handling solutions of 2-Cyano-5-fluoropyridine
and setting up a chemical reaction.

Materials:

Stock solution of 2-Cyano-5-fluoropyridine

Reaction vessel (e.g., round-bottom flask)

Syringes, cannulas, or other transfer devices

Other reagents and solvents

Appropriate PPE

Procedure:

e Preparation:

o All manipulations should be performed in a certified chemical fume hood.
o Ensure all glassware is clean, dry, and free of contaminants.

o Set up the reaction apparatus within the fume hood.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1312635?utm_src=pdf-body
https://www.benchchem.com/product/b1312635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Transferring Solutions:

o Use a syringe or cannula for transferring the 2-Cyano-5-fluoropyridine solution to the
reaction vessel to minimize the risk of spills and aerosol generation.

o Perform all transfers over a secondary containment tray.
e Running the Reaction:

o Once all reagents are added, ensure the reaction apparatus is securely clamped and any
necessary connections (e.g., to a condenser, inert gas line) are properly made.

o Monitor the reaction from outside the fume hood as much as possible.
o Work-up and Purification:

o All steps of the reaction work-up and product purification (e.g., extraction,
chromatography) should be performed within the fume hood.

o Handle all waste generated during these steps as hazardous waste.
e Decontamination:

o After the experiment is complete, decontaminate all glassware and equipment that came
into contact with 2-Cyano-5-fluoropyridine.

o Clean the work area within the fume hood thoroughly.

Visualizations
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Eye/Face Protection:
Chemical Safety Goggles
Face Shield for splash risk

- Nitrile or Butyl Rubber Gloves
- Double gloving recommended

PPE Selection Workflow for 2-Cyano-5-fluoropyridine

Hazard Assessment

Start: Handling 2-Cyano-5-fluoropyridine

A

Assess Hazards:
- Harmful if swallowed
- Causes serious eye damage
- Skin irritant
- Aquatic toxin

Select PPE based on task / Select PPE based on task \Select PPE based on task

Select PPE based on task

Hand Protection: Body Protection:
- Laboratory Coat

- Chemical-resistant apron for large quantities

Respiratory Protection:
- Work in Fume Hood
- N95 for weighing solids outside hood

{fication and Yse

Inspect PPE for damage before use

\ 4

Don PPE correctly

\ 4

Proceed with experiment

\ 4

Decontaminate and doff PPE

End

Click to download full resolution via product page

Caption: PPE Selection Workflow.
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Experimental Workflow for Handling 2-Cyano-5-fluoropyridine

Preparation

Start: Prepare Experiment

A4

Set up workspace in a
certified chemical fume hood

A4

Gather all necessary
equipment and reagents

\

Don appropriate PPE
(double gloves, goggles, lab coat)

Weighing and Solution Preparation

Weigh solid using
tare method in fume hood

Dissolve solid in solvent
in a volumetric flask

Transfer solution to

reaction vessel using syringe

Conduct reaction
under appropriate conditions

Cleanup a;'d Disposal

Decontaminate all glassware
and equipment

A4

Dispose of all chemical waste
in labeled containers

A 4

Clean work area
in the fume hood

A4

Doff PPE and wash hands

\

End of Procedure

Click to download full resolution via product page

Caption: Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment (PPE) for handling 2-
Cyano-5-fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312635#personal-protective-equipment-ppe-for-
handling-2-cyano-5-fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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